5-Bromo-2-(trifluoromethyl)thiazole
Overview
Description
“5-Bromo-2-(trifluoromethyl)thiazole” is a chemical compound with the CAS Number: 1209458-88-7 . It has a molecular weight of 232.02 and its IUPAC name is 5-bromo-2-(trifluoromethyl)-1,3-thiazole .
Molecular Structure Analysis
The InChI code for this compound is 1S/C4HBrF3NS/c5-2-1-9-3(10-2)4(6,7)8/h1H . The InChI key is BEFIZUOVAXMSPV-UHFFFAOYSA-N .
Physical And Chemical Properties Analysis
This compound is a colorless to yellow liquid . It has a molecular weight of 232.02 . The storage temperature is between 2-8°C .
Scientific Research Applications
1. Chemical Synthesis and Reactions
5-Bromo-2-(trifluoromethyl)thiazole is significant in chemical synthesis, particularly in the production of various compounds. For instance, South and Van Sant (1991) detailed how treating 2-trifluoroacetamido-4-(trifluoromethyl)thiazole with n-butyllithium resulted in a dianion that reacted with various electrophiles, producing compounds such as 5-(bromodifluoromethyl)thiazole, an unusual reaction for aromatic systems. This process demonstrates the compound's utility in synthesizing heteroaromatic systems with specific properties (South & Van Sant, 1991).
2. Intermediate in Pharmaceutical Manufacturing
The compound also serves as a key intermediate in pharmaceutical manufacturing. Bao et al. (2016) reported a cost-effective, one-pot synthesis method for 5-(trifluoromethyl)-2-thiazolamine, a crucial intermediate in the production of numerous pharmaceuticals. This method exemplifies the compound's role in simplifying and optimizing pharmaceutical production processes (Bao et al., 2016).
3. Development of Fluorescent Compounds
In the realm of fluorescent materials, Tao et al. (2013) explored the synthesis of thiazole-based aromatic heterocyclic fluorescent compounds. These compounds, which included variations like bromo and triphenylamino derivatives, were synthesized using 5-bromothiazole. The study highlighted the compound's potential in developing materials with adjustable electronic properties, useful in various applications like sensing and imaging (Tao et al., 2013).
4. Antimicrobial and Antifungal Applications
Research by Althagafi et al. (2019) on thiazole derivatives, including reactions with 2-bromo-1-(4-methyl-2-(methylamino)thiazol-5-yl)ethan-1-one, demonstrated significant antimicrobial activity against various bacteria and fungi. This study underscores the potential of this compound derivatives in developing new antimicrobial agents (Althagafi, El‐Metwaly, & Farghaly, 2019).
Safety and Hazards
The compound is classified as dangerous. It is toxic if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eye. Use of personal protective equipment and chemical impermeable gloves is advised .
properties
IUPAC Name |
5-bromo-2-(trifluoromethyl)-1,3-thiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4HBrF3NS/c5-2-1-9-3(10-2)4(6,7)8/h1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BEFIZUOVAXMSPV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=N1)C(F)(F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4HBrF3NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1209458-88-7 |
Source
|
| Record name | 5-bromo-2-(trifluoromethyl)-1,3-thiazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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